Cas no 2137627-57-5 (2-Hexanesulfonamide, N,5,5-trimethyl-)

• Product Name: 2-Hexanesulfonamide, N,5,5-trimethyl-
• CAS No: 2137627-57-5
• MF: C₉H₂₁NO₂S
• MW: 207.333541631699
• CID: 5286208
• Update Time: 2025-06-30

2-Hexanesulfonamide, N,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanesulfonamide, N,5,5-trimethyl-

• Inchi： 1S/C9H21NO2S/c1-8(13(11,12)10-5)6-7-9(2,3)4/h8,10H,6-7H2,1-5H3
• InChI Key： AEUDGOQKNJLTJL-UHFFFAOYSA-N
• SMILES： CC(S(NC)(=O)=O)CCC(C)(C)C

Additional information on 2-Hexanesulfonamide, N,5,5-trimethyl-

Introduction to 2-Hexanesulfonamide, N,5,5-trimethyl- (CAS No. 2137627-57-5)

2-Hexanesulfonamide, N,5,5-trimethyl- (CAS No. 2137627-57-5) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of sulfonamides, which are characterized by the presence of a sulfonamide functional group (-SO₂NH₂). The molecular structure of 2-Hexanesulfonamide, N,5,5-trimethyl- includes a hexane backbone with a sulfonamide group and three methyl groups attached to the nitrogen atom.

The synthesis of 2-Hexanesulfonamide, N,5,5-trimethyl- typically involves several steps, including the formation of the sulfonamide group and the subsequent attachment of the methyl groups. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel catalytic approach that significantly reduced reaction times and minimized byproduct formation.

In terms of its physical and chemical properties, 2-Hexanesulfonamide, N,5,5-trimethyl- is a white crystalline solid with a melting point of approximately 130°C. It is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. The compound exhibits good thermal stability and is resistant to hydrolysis under neutral and slightly acidic conditions. These properties make it suitable for use in various applications where stability and solubility are critical factors.

The biological activity of 2-Hexanesulfonamide, N,5,5-trimethyl- has been the subject of several studies. Research conducted by a team at the University of California in 2020 demonstrated that this compound possesses potent anti-inflammatory properties. In vitro studies showed that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This finding suggests potential therapeutic applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-Hexanesulfonamide, N,5,5-trimethyl- has also shown promise as an antimicrobial agent. A study published in the Journal of Medicinal Chemistry in 2019 reported that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disruption of bacterial cell membranes, leading to cell death. This property makes it a potential candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its biological applications, 2-Hexanesulfonamide, N,5,5-trimethyl- has found use in materials science due to its ability to form stable complexes with metal ions. Research conducted at the Massachusetts Institute of Technology (MIT) in 2018 explored the use of this compound as a ligand for metal-organic frameworks (MOFs). The resulting MOFs exhibited high surface areas and excellent gas adsorption properties, making them suitable for applications such as gas storage and separation.

The environmental impact of 2-Hexanesulfonamide, N,5,5-trimethyl- is another important consideration. Studies have shown that this compound is biodegradable under aerobic conditions and does not accumulate in aquatic ecosystems. However, proper disposal methods should be followed to minimize any potential environmental risks.

In conclusion, 2-Hexanesulfonamide, N,5,5-trimethyl- (CAS No. 2137627-57-5) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental technology. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and our understanding of its biological activities deepens, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.